molecular formula C8H14N4O6 B3262741 ManNaz CAS No. 361154-23-6

ManNaz

Cat. No. B3262741
CAS RN: 361154-23-6
M. Wt: 262.22 g/mol
InChI Key: AFNOHTDETQTADW-UHFFFAOYSA-N
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Description

ManNaz is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It is a synthetic molecule that has shown promising results in various studies, particularly in its ability to modulate certain biochemical and physiological processes. In

Scientific Research Applications

Cell-Selective Metabolic Sialylation Labeling

ManNaz, specifically N-azidoacetylmannosamine (ManNAz), is used in a cell-selective metabolic sialylation labeling strategy. This involves using water-soluble polymer carriers with pH-responsive ManNaz release. This method enhances the metabolic labeling efficiency of sialylation, providing a platform for cell-selective labeling, crucial for high-resolution bioimaging and targeted therapy (Zhao, Masuda, & Takai, 2021).

DT-Diaphorase-Responsive Cell Labeling

ManNaz can be used in caging metabolic processes. A study incorporated a covalent linker at the anomeric position of ManNAz to create a DT-diaphorase-responsive metabolic precursor. This led to the metabolic incorporation of an azido sugar into the cell surface across multiple cell lines, demonstrating its potential in cell labeling applications (Wang, Cai, Wang, Yin, & Cheng, 2018).

Tumor-Specific Fluorescence Imaging

ManNaz, particularly triacetylated N-azidoacetyl-d-mannosamine, has been utilized for tumor-specific metabolic glycoengineering. This approach enables tumor cells to generate unnatural glycans containing azide groups. Such applications are crucial for tumor-specific imaging or drug delivery research (Shim et al., 2016).

Functionalization of Recombinant Glycoproteins

ManNaz is instrumental in metabolic oligosaccharide engineering. It introduces bioorthogonal functional groups like azides into cellular and recombinant glycoproteins. This process is essential for the chemical modification and labeling of glycoproteins to enhance their in vivo efficacy or detection (Luchansky, Argade, Hayes, & Bertozzi, 2004).

properties

IUPAC Name

2-azido-N-[2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H14N4O6/c9-12-10-1-4(14)11-5-7(16)6(15)3(2-13)18-8(5)17/h3,5-8,13,15-17H,1-2H2,(H,11,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AFNOHTDETQTADW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C1C(C(C(C(O1)O)NC(=O)CN=[N+]=[N-])O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14N4O6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

262.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ManNaz

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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